Cas no 54127-93-4 (2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)-)

• Product name: 2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)-
• CAS No: 54127-93-4
• MF: C₇H₁₀N₂O₃
• MW: 170.1659
• CID: 355387
• PubChem ID: 15276926

2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)-
• 5-(2-methoxyethyl)-1H-pyrimidine-2,4-dione
• DTXSID50570900
• 5-(2-Methoxyethyl)-uracil
• SCHEMBL11147060
• 5-(2-Methoxyethyl)pyrimidine-2,4(1H,3H)-dione
• 54127-93-4
• QDSSSYJCTRKILR-UHFFFAOYSA-N

• Inchi： InChI=1S/C7H10N2O3/c1-12-3-2-5-4-8-7(11)9-6(5)10/h4H,2-3H2,1H3,(H2,8,9,10,11)
• InChI Key： QDSSSYJCTRKILR-UHFFFAOYSA-N
• SMILES： COCCC1=CNC(=O)NC1=O

Computed Properties

• Exact Mass: 170.0692
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43